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Compound of Interest

Compound Name: TRANS-STILBENE-D10

Cat. No.: B3044118 Get Quote

Introduction
TRANS-STILBENE-D10 is a deuterated analog of trans-stilbene, commonly used as an

internal standard in mass spectrometry-based analytical methods for the quantification of

stilbenoids. Accurate preparation of stock solutions is a critical first step for ensuring the

reliability and reproducibility of experimental results. This document provides a detailed

protocol for the preparation, handling, and storage of TRANS-STILBENE-D10 stock solutions

for research and development applications.

Safety and Handling Precautions
TRANS-STILBENE-D10 should be handled with care in a well-ventilated laboratory or under a

fume hood. It is harmful if swallowed and can cause serious eye irritation.[1] Users must wear

appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and

chemical-resistant gloves.[1][2][3] Avoid creating and inhaling dust.[3][4] In case of accidental

contact, flush eyes or skin with copious amounts of water for at least 15 minutes and seek

medical attention.[1][2]

Physicochemical and Storage Data
Proper solvent selection and storage are crucial for maintaining the integrity of the stock

solution. The following tables summarize the key properties of TRANS-STILBENE-D10 and its

non-deuterated analog, as well as recommended storage conditions.
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Table 1: Physicochemical Properties

Property
Value (TRANS-
STILBENE-D10)

Value (trans-
Stilbene)

Citations

CAS Number 20748-24-7 103-30-0 [5][6]

Molecular Formula C₁₄H₂D₁₀ C₁₄H₁₂ [1][5]

Molecular Weight ~190.16 g/mol ~180.25 g/mol [1][5][6]

Appearance

White to off-white

crystalline

powder/solid

White to off-white

crystalline

powder/solid

[3][4][7]

Melting Point

Not specified;

expected to be similar

to unlabeled

122-125 °C [3][8]

Boiling Point

Not specified;

expected to be similar

to unlabeled

305-307 °C [8][9]

Solubility

Soluble in DMSO,

alcohol, ether,

benzene

Soluble in DMSO,

alcohol, ether,

benzene; Insoluble in

water

[4][7][10]

Table 2: Storage and Stability
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Form
Storage
Temperature

Conditions Shelf Life Citations

Solid Powder

Room

Temperature (2-

30°C)

Store in a cool,

dry, well-

ventilated area.

Keep container

tightly closed and

protected from

light and

moisture.

Fair shelf life;

stable under

recommended

conditions.

[2][3][8]

Stock Solution

(in DMSO)
-20°C / -80°C

Aliquot into

single-use vials

to avoid repeated

freeze-thaw

cycles. Keep

sealed and away

from moisture.

~1 month at

-20°C; ~6

months at -80°C.

[7][11]

Experimental Workflow
The following diagram illustrates the general workflow for preparing the TRANS-STILBENE-
D10 stock solution.
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Stock Solution Preparation Workflow

Start: Assemble
Materials & PPE

1. Accurately weigh
TRANS-STILBENE-D10 powder

2. Add appropriate volume
of high-purity DMSO

3. Vortex or sonicate
until fully dissolved

4. Dispense into single-use
low-retention vials

5. Store aliquots at
-20°C or -80°C

End: Stock Solution
Ready for Use

Click to download full resolution via product page

Caption: Workflow for preparing TRANS-STILBENE-D10 stock solution.
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Detailed Protocol: Preparation of a 10 mM Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TRANS-STILBENE-D10
in Dimethyl Sulfoxide (DMSO).

5.1. Materials and Equipment

TRANS-STILBENE-D10 (MW: ~190.16 g/mol )

Anhydrous, high-purity DMSO

Analytical balance

Calibrated micropipettes and sterile tips

Amber or opaque glass vial

Low-retention microcentrifuge tubes for aliquots

Vortex mixer

Sonicator bath (optional)

5.2. Calculation To prepare a 10 mM stock solution, the required mass of TRANS-STILBENE-
D10 is calculated as follows:

Mass (mg) = Desired Volume (mL) × Desired Concentration (mmol/L) × Molecular Weight (

g/mol )

Example for 1 mL of a 10 mM solution:

Mass (mg) = 1 mL × 10 mmol/L × 190.16 g/mol = 1.9016 mg

5.3. Step-by-Step Procedure

Preparation: Tare a clean, dry amber glass vial on an analytical balance.
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Weighing: Carefully weigh approximately 1.9 mg of TRANS-STILBENE-D10 powder directly

into the tared vial. Record the exact mass.

Solvent Addition: Based on the exact mass recorded, calculate the precise volume of DMSO

required to achieve a 10 mM concentration.

Volume (mL) = [Mass (mg) / 190.16 ( g/mol )] / 10 (mmol/L)

Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing

the powder.

Dissolution: Cap the vial securely and vortex the mixture for 1-2 minutes until the solid is

completely dissolved. If necessary, briefly sonicate the vial in a water bath to aid dissolution.

[11] The final solution should be clear and free of particulates.

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 20-50 µL) in labeled, low-retention

microcentrifuge tubes.[7][11]

Storage: Store the aliquots in a sealed container at -20°C for short-term storage (up to 1

month) or at -80°C for long-term storage (up to 6 months).[11] Always bring an aliquot to

room temperature before opening and use.

This detailed protocol provides a reliable method for preparing TRANS-STILBENE-D10 stock

solutions, ensuring accuracy and stability for downstream applications in research and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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